6'-Bromo-norlaudanosoline Hydrobromide
Overview
Description
6’-Bromo-norlaudanosoline Hydrobromide is a derivative of Norlaudanosoline, a key intermediate on the biosynthetic pathway to morphinan and benzylisoquinoline alkaloids . It is also used as a building block in chemical synthesis . The CAS number for this compound is 72258-95-8 .
Molecular Structure Analysis
The molecular formula of 6’-Bromo-norlaudanosoline Hydrobromide is C16H16Br2NO4 . The molecular weight is 447.12 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '6'-Bromo-norlaudanosoline Hydrobromide' involves the conversion of norlaudanosoline to the desired product through a series of chemical reactions.", "Starting Materials": [ "Norlaudanosoline", "Bromine", "Hydrogen bromide", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Chloroform" ], "Reaction": [ "Norlaudanosoline is first dissolved in a mixture of methanol and chloroform.", "Bromine is added dropwise to the solution to form 6-bromo-norlaudanosoline.", "The resulting mixture is then filtered and the solvent is evaporated to obtain the crude product.", "The crude product is then dissolved in a mixture of hydrobromic acid and acetic acid.", "The solution is then heated to reflux and stirred for several hours to form the hydrobromide salt of the desired product.", "The resulting precipitate is filtered and washed with a mixture of water and ethyl acetate.", "The product is then dried under vacuum to obtain '6'-Bromo-norlaudanosoline Hydrobromide'." ] } | |
CAS RN |
72258-95-8 |
Product Name |
6'-Bromo-norlaudanosoline Hydrobromide |
Molecular Formula |
C₁₆H₁₆Br₂NO₄ |
Molecular Weight |
447.12 |
synonyms |
1-(2-Bromo-4,5-dihydroxybenzyl)-8-chloro-1,2,3,4-tetrahydroisoquinoline-6,7-diol Hydrobromide |
Origin of Product |
United States |
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